![molecular formula C22H21N3O3 B5515669 1-(2-biphenylyl)-5-methyl-4-[(5-methyl-1,3-oxazol-4-yl)carbonyl]-2-piperazinone](/img/structure/B5515669.png)
1-(2-biphenylyl)-5-methyl-4-[(5-methyl-1,3-oxazol-4-yl)carbonyl]-2-piperazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The chemical compound under discussion is part of a broader class of molecules that include piperazine derivatives, which have been extensively studied for various pharmacological and chemical properties. Although the specific compound is not directly mentioned in available literature, the discussions around similar compounds provide insights into its potential characteristics and relevance in chemical and pharmacological research.
Synthesis Analysis
The synthesis of related piperazine derivatives typically involves multi-step reactions starting from basic organic compounds, employing techniques like Claisen Schmidt condensation, cyclization with hydroxylamine hydrochloride, and Mannich's reaction. These procedures are crucial for creating the piperazine backbone and introducing various substituents that define the compound's specific properties (Kumar et al., 2017).
Molecular Structure Analysis
The molecular structure of piperazine derivatives is often confirmed using techniques like IR, NMR (1H and 13C), and Mass spectrometry. X-ray crystallography provides detailed insights into the arrangement of atoms within the compound, influencing its chemical behavior and interaction with biological targets (Lv et al., 2019).
Chemical Reactions and Properties
Piperazine compounds can undergo a range of chemical reactions, including substitutions and cyclizations, which are pivotal for their biological activities. Their chemical properties, such as reactivity and stability, are influenced by the nature of substituents attached to the piperazine ring (Bektaş et al., 2010).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystal structure, of piperazine derivatives are crucial for their application and storage. These properties can significantly affect the compound's pharmacokinetic and pharmacodynamic profiles (Sanjeevarayappa et al., 2015).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity towards other chemical agents, define the compound's interactions and its utility in different chemical and biological contexts. These characteristics are essential for designing compounds with desired biological activities and minimal off-target effects (Rajkumar et al., 2014).
Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.
Future Directions
properties
IUPAC Name |
5-methyl-4-(5-methyl-1,3-oxazole-4-carbonyl)-1-(2-phenylphenyl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3/c1-15-12-25(19-11-7-6-10-18(19)17-8-4-3-5-9-17)20(26)13-24(15)22(27)21-16(2)28-14-23-21/h3-11,14-15H,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHJMWTIGFVVJBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(=O)CN1C(=O)C2=C(OC=N2)C)C3=CC=CC=C3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Biphenylyl)-5-methyl-4-[(5-methyl-1,3-oxazol-4-yl)carbonyl]-2-piperazinone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.